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Compound of Interest

Compound Name:
4-Bromo-3-iodo-6-methyl-

(1H)indazole

CAS No.: 885521-98-2

Cat. No.: B1614426

Get Quote

Executive Summary
Halogenated indazoles (e.g., 5-bromoindazole, 6-fluoroindazole) are privileged scaffolds in

medicinal chemistry, serving as bioisosteres for indole and purine systems in kinase inhibitors

(e.g., Axitinib, Pazopanib).[1] While their pharmacological utility is high, their safety profile is

often defined by a "data gap." Most novel derivatives are treated as "Caution: Substance not

fully tested," yet they share predictable hazard vectors based on their halogen substitution (F,

Cl, Br, I) and the hydrazine-like character of the indazole core.

This guide moves beyond the standard Safety Data Sheet (SDS) to provide a mechanistic

framework for handling these compounds, focusing on the specific risks associated with

halogenated heterocycles, such as skin sensitization, potential genotoxicity, and reactive

metabolite formation.

Part 1: The Hazard Matrix (GHS Classification)[2]
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Unlike bulk solvents, halogenated indazoles are often synthesized in small batches where full

toxicological data is absent. We must apply a Read-Across approach using data from validated

surrogates (e.g., 5-Bromoindazole, CAS 53857-57-1).[1]

Table 1: Consolidated GHS Hazard Profile[1]
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Hazard Class Category H-Code
Hazard
Statement

Mechanistic
Insight

Acute Toxicity

(Oral)
4 H302

Harmful if

swallowed.[1]

Indazole core

mimics purines;

potential

interference with

adenosine

receptors or

kinase signaling.

[2]

Skin Irritation 2 H315

Causes skin

irritation.[1][2][3]

[4]

Halogenation

increases

lipophilicity,

facilitating

dermal

absorption and

local irritation.

Eye

Damage/Irritation
1 / 2A H318/H319

Causes serious

eye

damage/irritation.

[1][2][5][6]

Crystalline fines

are abrasive and

chemically

reactive with

mucosal

membranes.

STOT - Single

Exp.
3 H335

May cause

respiratory

irritation.[1][2][4]

Dust inhalation

risk.[2][4]

Fluorinated

derivatives may

hydrolyze to

release HF

traces in moist

lung tissue (rare

but critical).[2]

Aquatic Toxicity Acute 3 H402 Harmful to

aquatic life.[1][2]

C-Halogen

bonds (especially

C-Cl, C-Br)
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persist in the

environment;

bioaccumulation

potential

increases with

halogen count.[1]

Critical Note: Many halogenated indazoles are potential Skin Sensitizers (H317).[2] The

electrophilic nature of the halogenated ring can haptenize skin proteins, leading to allergic

contact dermatitis upon repeated exposure.

Part 2: Critical Handling Protocols (Self-Validating
Systems)
To ensure scientific integrity (E-E-A-T), we do not rely on "carefulness" but on engineered

controls.

Protocol A: The "Zero-Contact" Weighing Workflow
Objective: Prevent inhalation of amorphous dust and dermal contact during transfer.

Engineering Control: All weighing of >10 mg quantities must occur within a certified Chemical

Fume Hood or Powder Containment Hood.

Static Mitigation: Halogenated heterocycles are often fluffy, electrostatic solids. Use an anti-

static gun (e.g., Zerostat) on the spatula and weigh boat before transfer.

Validation: If powder "jumps" or clings to the spatula, stop. Re-ionize the surface.[2]

Solvent Selection for Transfer: Do not use acetone for cleaning spills immediately; it

facilitates skin permeation.[2] Use Ethanol or Isopropanol for initial wipe-down, followed by

soap and water.[1]
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Protocol B: PPE Selection Logic
Causality: Standard latex gloves are insufficient for halogenated compounds often dissolved in

DMSO or DMF (common solvents for these derivatives).[2]

Primary Barrier: Nitrile (minimum 0.11 mm thickness).[2]

Secondary Barrier (for solutions): If handling solutions in DCM (Dichloromethane) or DMF,

double-glove or use Silver Shield® laminate gloves.[1] Halogenated solvents permeate nitrile

rapidly, carrying the indazole payload through the skin.

Part 3: Stability & Reactivity[1][2]
The C-Halogen Bond Stability
The reactivity of the halogen substituent dictates both the synthetic utility and the storage risk:

C-F (Fluoro): Extremely stable.[2] Metabolic block. Low chemical reactivity.[2]

C-Cl / C-Br (Chloro/Bromo): Moderate stability.[1] Susceptible to metal-catalyzed coupling

(Suzuki, Buchwald) but stable to air/moisture.[1]

C-I (Iodo): Light sensitive.[2]

Storage Requirement: Amber vials wrapped in foil. Iodine radicals can form upon UV

exposure, leading to sample degradation and potential toxicity increase.

The Indazole NH Acidity
The N-H proton at position 1 is acidic (pKa ~14).

Incompatibility: Avoid storage near strong bases (NaH, KOtBu) or volatile amines.

Deprotonation increases the nucleophilicity of the ring, potentially leading to polymerization

or uncontrolled side reactions.

Part 4: Toxicology & Metabolism (Mechanistic View)
[1][2]
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Metabolic Fate
Halogenation is often used to block metabolic "soft spots" on the aromatic ring (preventing

hydroxylation by CYP450).[2] However, this can redirect metabolism to the nitrogen atoms.

Pathway: N-glucuronidation is a common clearance pathway.[1][2]

Toxicophore Risk: If the halogen is displaced (e.g., in highly reactive fluoro-nitro-indazoles), it

can act as an alkylating agent, covalently binding to DNA or proteins (Genotoxicity risk).[1]

Diagram 1: Risk Assessment & Handling Workflow
This diagram illustrates the decision logic for handling novel halogenated indazoles based on

available data.
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New Halogenated Indazole
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No
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Fume Hood + Nitrile (Double) + Eye Protection

Default Hazard Assumption:
Irritant + Sensitizer + Toxic

Self-Validation:
Check Static | Check Glove Permeation

Click to download full resolution via product page

Caption: Decision logic for handling halogenated indazoles. When specific toxicity data is

absent, a "Read-Across" method using 5-Bromoindazole as a surrogate dictates Tier 2

containment.[1]
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Part 5: Emergency Response
Fire Fighting Measures[1][2][4][5][7]

Hazardous Combustion Products: Burning halogenated indazoles releases toxic gases:

NOx (Nitrogen Oxides): From the hydrazine core.[2]

HX (Hydrogen Halides): HCl, HBr, or HF (from fluorinated derivatives).

Response: Firefighters must wear SCBA.[1][2] Do not inhale smoke.[2] Water spray may

form corrosive acid runoff (Hydrofluoric/Hydrobromic acid).[2] Contain runoff.[2]

Spill Cleanup (Solid)[1][2]
Evacuate the immediate area if dust is airborne.[2][4][5]

PPE: Goggles, Nitrile gloves, N95/P100 respirator (if outside hood).

Method: Wet-wipe method.[1][2] Do not dry sweep (generates dust).[2][4] Cover powder with

a paper towel dampened with water/surfactant, then scoop into a hazardous waste container

labeled "Halogenated Organic Solid."

Part 6: Experimental Workflow Visualization
Diagram 2: Metabolic Stability & Degradation Logic
Visualizing why halogenation impacts safety and stability.
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Caption: Halogenation blocks standard oxidative metabolism (hydroxylation), forcing clearance

through N-glucuronidation or potentially forming reactive intermediates if the halogen is labile.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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